(2-Thioxo-thiazolidin-3-yl)-p-tolyl-methanone

• IUPAC Name: (4-methylphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
• InChI: InChI=1S/C11H11NOS2/c1-8-2-4-9(5-3-8)10(13)12-6-7-15-11(12)14/h2-5H,6-7H2,1H3
• InChI Key: KXWQVHWLUHGXAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCSC2=S
• Molecular Formula: C11H11NOS2
• Molecular Weight: 237.3 g/mol
• CAS No.: 134821-21-9

Description

(2-Thioxo-thiazolidin-3-yl)-p-tolyl-methanone is a useful research compound. Its molecular formula is C11H11NOS2 and its molecular weight is 237.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel compounds including derivatives of thiazolidinone have been synthesized and characterized through various methods. The structural optimization and theoretical vibrational spectra interpretations were conducted using density functional theory (DFT) calculations. These studies aid in understanding the antibacterial activity of the compounds, as demonstrated by molecular docking studies to predict interaction with bacterial proteins (Shahana & Yardily, 2020).

Antibacterial and Antioxidant Screening

• A series of novel 2‐(diaryl methanone)‐N‐(4‐oxo‐2‐phenyl‐thiazolidin‐3‐yl)‐acetamides were synthesized and evaluated for their xanthine oxidase (XO) inhibition and antioxidant properties. This study highlighted compounds demonstrating potent XO inhibition and antioxidant properties, which could be valuable in developing therapeutic agents (Lakshmi Ranganatha et al., 2014).

Antimicrobial and Catalytic Activities

• New Schiff base compounds and their metal(II) complexes were synthesized and characterized. These compounds were evaluated for their antimicrobial properties against various bacteria strains and showed promising results. Additionally, their catalytic activity in Suzuki–Miyaura cross-coupling reactions was studied, demonstrating their potential in facilitating organic synthesis processes (Aslan et al., 2017).

Antimicrobial and Antioxidant Activities of Thiazolo[3,2-c]pyrimidines

• Novel 7-thioxo[1,3]thiazolo[3,2-c]pyrimidine derivatives were synthesized and their antimicrobial and antioxidant activities were evaluated. These compounds demonstrated significant effects against specific bacterial cultures and presented promising antioxidant properties, highlighting their potential for further structural modifications to enhance their effectiveness (Litvinchuk et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the anthrax lethal factor . This protein is a key component of the anthrax toxin and plays a crucial role in the pathogenesis of anthrax disease .

Mode of Action

It’s worth noting that similar compounds have been found to inhibit the anthrax lethal factor . This inhibition disrupts the function of the anthrax toxin, potentially preventing the progression of anthrax disease .

Biochemical Pathways

The inhibition of the anthrax lethal factor can disrupt various immune cell functions, namely cellular signaling and cell migration . This disruption can prevent the bacteria from evading the immune system, proliferating, and ultimately killing the host animal .

Result of Action

The inhibition of the anthrax lethal factor can disrupt various immune cell functions, potentially preventing the progression of anthrax disease .